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Compound of Interest

Compound Name: Captopril disulfide

Cat. No.: B1668295

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid-phase extraction
(SPE) of captopril disulfide, a primary metabolite of the angiotensin-converting enzyme (ACE)
inhibitor captopril, from biological matrices such as plasma and urine. The methodologies
described are based on established SPE principles and data from related applications, tailored
for the selective isolation and quantification of this important analyte.

Introduction

Captopril is an orally active antihypertensive agent that undergoes rapid metabolism in the
body. A significant metabolic pathway is the oxidation of its sulfhydryl group to form captopril
disulfide.[1] Accurate quantification of captopril disulfide in biological fluids is crucial for
pharmacokinetic and metabolic studies. Solid-phase extraction is a robust and selective
sample preparation technique that offers high recovery and cleaner extracts compared to
traditional methods like liquid-liquid extraction or protein precipitation.[1] This document
outlines recommended SPE protocols using polymeric reversed-phase and mixed-mode
sorbents for the extraction of captopril disulfide.

Quantitative Data Summary
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The following table summarizes quantitative data from various methods for the determination of

captopril and its disulfide, providing a benchmark for the expected performance of the

proposed SPE protocols.

. Extractio Analytical LLOQ Recovery Referenc
Analyte Matrix
n Method Method (ng/mL) (%) e
SPE
Captopril Plasma (Oasis LC-MS/MS  10.00 107.2+9.5 [2][3]
HLB)
Total o
) Liquid- HPLC-
Captopril o Not
Plasma Liquid Fluorescen 5 [4]
(after ] Reported
) Extraction ce
reduction)
Protein
, o RPLC/ESI- Not
Captopril Plasma Precipitatio 2.5 [5]
MS/MS Reported
n
Captopril ) Not
o Urine GC-MS GC-MS 25 [6]
Disulfide Reported

Experimental Protocols
Protocol 1: Reversed-Phase SPE for Captopril Disulfide
from Human Plasma

This protocol is a proposed method utilizing a water-wettable, reversed-phase polymeric

sorbent, such as Oasis HLB, for the extraction of the relatively non-polar captopril disulfide

from plasma.

Materials:

e Oasis HLB 1 cc (30 mg) SPE Cartridges

e Human Plasma (collected with an anticoagulant like EDTA)

o Methanol (HPLC grade)
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o Water (HPLC grade)

e Formic Acid (reagent grade)

o Acetonitrile (HPLC grade)

e SPE Vacuum Manifold

e Centrifuge

o \ortex Mixer

Procedure:

e Sample Pre-treatment:

[e]

To 1 mL of human plasma, add 1 mL of 4% formic acid in water.

o

Vortex for 30 seconds to precipitate proteins.

[¢]

Centrifuge at 10,000 x g for 10 minutes.

[¢]

Collect the supernatant for SPE.
e SPE Cartridge Conditioning:

o Place the Oasis HLB cartridges on the vacuum manifold.

o Wash the cartridges with 1 mL of methanol.

o Equilibrate the cartridges with 1 mL of water. Do not allow the sorbent to dry.
e Sample Loading:

o Load the pre-treated plasma supernatant onto the conditioned SPE cartridge at a flow rate
of approximately 1 mL/min.

e Washing:
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o Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

o Wash the cartridge with 1 mL of 20% methanol in water to remove less retained impurities.

o Elution:

o Elute the captopril disulfide from the cartridge with 1 mL of acetonitrile into a clean
collection tube.

o Asecond elution with 1 mL of methanol can be performed to ensure complete recovery.
e Dry-down and Reconstitution:
o Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

o Reconstitute the residue in a suitable volume (e.g., 100 pL) of the initial mobile phase of
the analytical method (e.g., 10% acetonitrile in water with 0.1% formic acid).

Protocol 2: Mixed-Mode SPE for Captopril Disulfide from
Human Urine

This protocol is a proposed method using a mixed-mode (reversed-phase and ion-exchange)
SPE sorbent to enhance selectivity for captopril disulfide from the complex matrix of urine.

Materials:

Mixed-Mode SPE Cartridges (e.g., C8/SCX)
e Human Urine

e Methanol (HPLC grade)

e Water (HPLC grade)

o Ammonium Hydroxide (reagent grade)

o Formic Acid (reagent grade)

o Acetonitrile (HPLC grade)
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e SPE Vacuum Manifold
Procedure:
o Sample Pre-treatment:
o Centrifuge the urine sample at 5,000 x g for 10 minutes to remove particulate matter.
o Dilute 1 mL of the supernatant with 1 mL of 2% formic acid in water.
e SPE Cartridge Conditioning:
o Place the mixed-mode SPE cartridges on the vacuum manifold.
o Wash the cartridges with 1 mL of methanol.
o Equilibrate the cartridges with 1 mL of water.
e Sample Loading:

o Load the pre-treated urine sample onto the conditioned SPE cartridge at a flow rate of
approximately 1-2 mL/min.

e Washing:

o Wash the cartridge with 1 mL of 0.1 M formic acid to remove basic and neutral
interferences retained by the ion-exchange phase.

o Wash the cartridge with 1 mL of 20% methanol in water to remove polar impurities
retained by the reversed-phase mechanism.

o Elution:

o Elute the captopril disulfide with 1 mL of 5% ammonium hydroxide in acetonitrile. The
change in pH will disrupt the ionic interaction, and the organic solvent will elute the analyte
from the reversed-phase sorbent.

e Dry-down and Reconstitution:
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o Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

o Reconstitute the residue in a suitable volume of the initial mobile phase for analysis.

Visualizations
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Caption: Reversed-Phase SPE Workflow for Captopril Disulfide from Plasma.
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Caption: Mixed-Mode SPE Workflow for Captopril Disulfide from Urine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. redalyc.org [redalyc.org]

2. Determination of captopril in human plasma, using solid phase extraction and high-
performance liquid chromatography, coupled to mass spectrometry: application to
bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]

o 3. researchgate.net [researchgate.net]

e 4. [Determination of captopril plus its disulfide metabolites in human plasma] - PubMed
[pubmed.ncbi.nim.nih.gov]

e 5. Assay of free captopril in human plasma as monobromobimane derivative, using
RPLC/(+)ESI/MS/MS: validation aspects and bioequivalence evaluation - PubMed
[pubmed.ncbi.nim.nih.gov]

e 6. Combined gas chromatographic-mass spectrometric procedure for the measurement of
captopril and sulfur-conjugated metabolites of captopril in plasma and urine - PubMed
[pubmed.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Solid-Phase Extraction of Captopril Disulfide from
Biological Matrices: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1668295#solid-phase-extraction-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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